Cas no 54026-33-4 (3-(1-Hydroxyethylidene)-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione)

• Product Name: 3-(1-Hydroxyethylidene)-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione
• CAS No: 54026-33-4
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 2831058
• PubChem ID: 136123981
• Update Time: 2025-04-21

3-(1-Hydroxyethylidene)-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID20720450
• 3-Acetyl-2-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one
• 54026-33-4
• 3-(1-Hydroxyethylidene)-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-dione

• Inchi： 1S/C10H8N2O3/c1-6(13)8-9(14)11-7-4-2-3-5-12(7)10(8)15/h2-5,14H,1H3
• InChI Key： WMCRWKHSQCCIFG-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C(N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 204.05349212Da
• Monoisotopic Mass: 204.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70Ų